Cas no 1619993-54-2 (4-bromo-1-methyl-3-(pyrrolidin-1-yl)-1H-pyrazole)

• Product Name: 4-bromo-1-methyl-3-(pyrrolidin-1-yl)-1H-pyrazole
• CAS No: 1619993-54-2
• MF: C₈H₁₂BrN₃
• MW: 230.10
• MDL: MFCD30803169
• CID: 5096464
• PubChem ID: 90289637
• Update Time: 2026-03-02

4-bromo-1-methyl-3-(pyrrolidin-1-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-methyl-3-(pyrrolidin-1-yl)-1H-pyrazole
• D97033
• 1619993-54-2
• SCHEMBL15886129
• PS-20025
• DB-167059
• 4-Bromo-1-methyl-3-(1-pyrrolidinyl)-1H-pyrazole
• MFCD30803169
• SY323898
• 4-bromo-1-methyl-3-pyrrolidin-1-ylpyrazole
• 4-Bromo-1-methyl-3-(1-pyrrolidinyl)pyrazole
• 4-bromo-1-methyl-3-(pyrrolidin-1-yl)pyrazole
• CS-0310338

• MDL： MFCD30803169
• Inchi： 1S/C8H12BrN3/c1-11-6-7(9)8(10-11)12-4-2-3-5-12/h6H,2-5H2,1H3
• InChI Key： ZPXFVXRDZXVHLE-UHFFFAOYSA-N
• SMILES： C1N(C)N=C(N2CCCC2)C=1Br

Computed Properties

• Exact Mass: 229.02146g/mol
• Monoisotopic Mass: 229.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-bromo-1-methyl-3-(pyrrolidin-1-yl)-1H-pyrazole

Introduction to 4-bromo-1-methyl-3-(pyrrolidin-1-yl)-1H-pyrazole (CAS No. 1619993-54-2)

4-bromo-1-methyl-3-(pyrrolidin-1-yl)-1H-pyrazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1619993-54-2, belongs to the pyrazole class of molecules, which are known for their broad spectrum of biological interactions. The presence of a bromine substituent at the 4-position and a pyrrolidine ring at the 3-position introduces additional functionalization possibilities, making it a valuable scaffold for drug discovery and development.

The structural composition of 4-bromo-1-methyl-3-(pyrrolidin-1-yl)-1H-pyrazole consists of a central pyrazole ring substituted with a methyl group at the 1-position, a bromine atom at the 4-position, and a pyrrolidine moiety attached at the 3-position. This specific arrangement of functional groups enhances its reactivity and interaction with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Pyrazole derivatives, in particular, have been extensively studied due to their ability to modulate various biological pathways. The bromine substituent in 4-bromo-1-methyl-3-(pyrrolidin-1-yl)-1H-pyrazole not only increases its lipophilicity but also provides a handle for further chemical modifications, such as cross-coupling reactions, which are commonly employed in drug synthesis.

The pyrrolidine ring is another key feature of this compound, as it is known to enhance binding affinity to biological targets by forming hydrogen bonds and hydrophobic interactions. This makes 4-bromo-1-methyl-3-(pyrrolidin-1-yl)-1H-pyrazole an attractive candidate for designing small-molecule inhibitors or agonists. Current research in this area suggests that such compounds may have applications in treating inflammatory diseases, neurological disorders, and even certain types of cancer.

One of the most compelling aspects of 4-bromo-1-methyl-3-(pyrrolidin-1-yl)-1H-pyrazole is its potential as a lead compound for further drug development. The combination of the bromine atom and the pyrrolidine moiety creates multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological properties. For instance, modifications at the 5-position of the pyrazole ring could introduce additional functional groups that enhance target specificity or metabolic stability.

Recent studies have demonstrated that pyrazole derivatives can exhibit significant biological activity by interacting with enzymes and receptors involved in disease pathways. For example, some derivatives have shown promise in inhibiting kinases, which are overactive in many cancers. The structural features of 4-bromo-1-methyl-3-(pyrrolidin-1-yl)-1H-pyrazole suggest that it may similarly interact with key targets, making it a valuable asset in drug discovery libraries.

The synthesis of 4-bromo-1-methyl-3-(pyrrolidin-1-yl)-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by cyclization steps to form the pyrazole core. The presence of the bromine atom allows for further functionalization via palladium-catalyzed cross-coupling reactions, which are widely used in pharmaceutical synthesis.

In conclusion, 4-bromo-1-methyl-3-(pyrrolidin-1-yl)-1H-pyrazole (CAS No. 1619993-54-2) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.